Cas no 2680823-67-8 (3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylprop-2-ynoic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylprop-2-ynoic acid
• CAS No: 2680823-67-8
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 5650077
• PubChem ID: 165915547
• Update Time: 2023-11-27

3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278328
• 3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]prop-2-ynoic acid
• 2680823-67-8
• 3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylprop-2-ynoic acid

• Inchi： 1S/C10H10F3NO3/c11-10(12,13)9(17)14-5-1-2-7(6-14)3-4-8(15)16/h7H,1-2,5-6H2,(H,15,16)
• InChI Key： RPGLFZHDQFPANE-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C#CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids